Cas no 244245-69-0 (Propanedioic acid, bis[6-(4-carboxyphenoxy)hexyl] ester)

• Product name: Propanedioic acid, bis[6-(4-carboxyphenoxy)hexyl] ester
• CAS No: 244245-69-0
• MF: C₂₉H₃₆O₁₀
• MW: 544.590149879456
• CID: 1420199

Propanedioic acid, bis[6-(4-carboxyphenoxy)hexyl] ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, bis[6-(4-carboxyphenoxy)hexyl] ester
• Propanedioic acid, bis[6-(4-carboxyphenoxy)hexyl] ester (9CI)

• Inchi： 1S/C29H36O10/c30-26(38-19-7-3-1-5-17-36-24-13-9-22(10-14-24)28(32)33)21-27(31)39-20-8-4-2-6-18-37-25-15-11-23(12-16-25)29(34)35/h9-16H,1-8,17-21H2,(H,32,33)(H,34,35)
• InChI Key： IKCMETFRNQHXAX-UHFFFAOYSA-N
• SMILES： C(OCCCCCCOC1=CC=C(C(O)=O)C=C1)(=O)CC(OCCCCCCOC1=CC=C(C(O)=O)C=C1)=O

Computed Properties

• Exact Mass: 544.23088

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 716.8±60.0 °C(Predicted)
• PSA: 145.66
• pka: 4.17±0.10(Predicted)